Novel acetoxylation reactions of 7-methylquinoxalin-2(1H)-one 4-N-oxides
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710001550
Abstract
The 7-methylquinoxalin-2(1H)-one 4-N-oxides (1a and b) and (2b) are converted in hot acetic anhydride into the 7-acetoxymethylquinoxalones (3a and b) and (4b), whereas similar treatment of the 6-methylquinoxalin-2(1H)-one 1-N-oxide (2a) affords the 7-acetoxyquinoxalone (4b; AcO for AcO·CH2).
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